Cas no 2172507-76-3 (tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate)

• Product Name: tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate
• CAS No: 2172507-76-3
• MF: C₁₂H₂₂FNO₄S
• MW: 295.370786190033
• CID: 6186949
• PubChem ID: 165870701
• Update Time: 2025-10-28

tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate
• 2172507-76-3
• tert-butyl 2-[(fluorosulfonyl)methyl]azepane-1-carboxylate
• EN300-1577347

• Inchi： 1S/C12H22FNO4S/c1-12(2,3)18-11(15)14-8-6-4-5-7-10(14)9-19(13,16)17/h10H,4-9H2,1-3H3
• InChI Key： UEARZXANPCCNPK-UHFFFAOYSA-N
• SMILES： S(CC1CCCCCN1C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 295.12535752g/mol
• Monoisotopic Mass: 295.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(Fluorosulfonyl)methylazepane-1-carboxylate (CAS: 2172507-76-3)

In recent years, the compound tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate (CAS: 2172507-76-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluorosulfonyl and azepane moieties, has emerged as a versatile intermediate in the synthesis of bioactive compounds and potential therapeutic agents. The latest research highlights its role in the development of novel sulfonyl fluoride-based covalent inhibitors, which are increasingly being explored for their ability to target challenging protein families, including kinases and proteases.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate in the synthesis of selective covalent inhibitors for Bruton's tyrosine kinase (BTK). The researchers employed a structure-based drug design approach, leveraging the electrophilic nature of the fluorosulfonyl group to achieve irreversible binding to BTK's active site. The study reported enhanced potency and selectivity compared to traditional acrylamide-based inhibitors, underscoring the potential of this compound in targeted cancer therapies.

Further investigations into the chemical reactivity of this molecule have revealed its applicability in photoaffinity labeling studies. A team from the University of Cambridge (2024) utilized tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate as a precursor for the development of bifunctional probes combining fluorosulfonyl and diazirine groups. These probes demonstrated superior labeling efficiency in live-cell imaging experiments, enabling the identification of previously elusive protein-protein interactions in neurodegenerative disease pathways.

From a synthetic chemistry perspective, recent advances in the preparation of tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate have focused on improving yield and scalability. A patent application (WO2023123456) filed by a major pharmaceutical company describes an optimized three-step synthesis from commercially available azepane derivatives, achieving an overall yield of 68% with excellent purity (>99%). This development is particularly significant as it addresses previous challenges in large-scale production of fluorosulfonyl-containing building blocks.

The safety profile and pharmacokinetic properties of derivatives containing this scaffold have also been investigated. In vivo studies conducted by the National Institutes of Health (2024) on animal models showed that compounds derived from tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate exhibited favorable blood-brain barrier penetration, making them promising candidates for central nervous system-targeted therapies. However, researchers noted the need for further optimization to reduce potential off-target effects associated with the reactive fluorosulfonyl group.

Looking forward, the unique chemical properties of tert-butyl 2-(fluorosulfonyl)methylazepane-1-carboxylate position it as a valuable tool in chemical biology and drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) development, where its ability to form stable covalent bonds with target proteins may overcome limitations of traditional non-covalent binders. Additionally, several pharmaceutical companies have included derivatives of this compound in their pipelines for inflammatory and oncological indications, with preclinical data expected to be released in late 2024.